2-(4-benzylpiperazin-1-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide

• Molecular Formula: C21H24N4OS
• Molecular Weight: 380.5 g/mol
• IUPAC Name: 2-(4-benzylpiperazin-1-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C21H24N4OS/c1-16-7-8-18-19(13-16)27-21(22-18)23-20(26)15-25-11-9-24(10-12-25)14-17-5-3-2-4-6-17/h2-8,13H,9-12,14-15H2,1H3,(H,22,23,26)
• InChI Key: FBIFBGFQESJOFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CN3CCN(CC3)CC4=CC=CC=C4

Description

2-(4-Benzylpiperazin-1-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide is a structurally complex organic molecule featuring a benzyl-substituted piperazine ring linked via an acetamide bridge to a 6-methyl-1,3-benzothiazol-2-yl group. The benzothiazole moiety is known for its role in enhancing metabolic stability and bioavailability, while the piperazine ring contributes to conformational flexibility and receptor binding .

Biological Activity

The compound 2-(4-benzylpiperazin-1-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide is a synthetic organic molecule that has garnered interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article explores its biological activity, mechanism of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{22}N_{2}S$, with a molecular weight of approximately 314.46 g/mol. The structure includes a benzylpiperazine moiety and a benzothiazole derivative, which are known for their diverse pharmacological properties.

The biological activity of this compound can be attributed to its ability to interact with various biological targets, primarily through:

• Receptor Binding : The piperazine ring is known to facilitate binding to neurotransmitter receptors, particularly serotonin and dopamine receptors.
• Enzyme Inhibition : Similar compounds have been shown to inhibit enzymes such as acetylcholinesterase, which could be a target for this compound as well .
• Cell Cycle Modulation : Preliminary studies suggest that derivatives of benzothiazole can induce cell cycle arrest and apoptosis in cancer cells .

Anticancer Activity

A significant area of research has focused on the anticancer properties of compounds similar to 2-(4-benzylpiperazin-1-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide. For instance:

• In vitro Studies : Compounds with similar structures have demonstrated potent antiproliferative effects against various cancer cell lines. For example, a related piperazine derivative exhibited IC50 values ranging from $0.029$ to $0.147\mu M$ against multiple cancer types .
• Mechanism Insights : These compounds often induce apoptosis and disrupt microtubule dynamics, leading to cell cycle arrest at the G2/M phase .

Neuropharmacological Effects

Research indicates that piperazine derivatives can modulate neurotransmitter systems:

• Serotonin Receptor Modulation : Some studies suggest that these compounds may act as agonists or antagonists at serotonin receptors, potentially affecting mood and anxiety disorders .

Study 1: Antiproliferative Activity

A study conducted on a series of piperazine derivatives showed that modifications at the benzyl position significantly enhanced anticancer activity. The lead compound in this series demonstrated robust efficacy in inhibiting tumor growth in xenograft models without significant toxicity .

Study 2: Neuroprotective Effects

Another investigation explored the neuroprotective potential of benzothiazole derivatives in models of neurodegeneration. Results indicated that these compounds could protect neuronal cells from oxidative stress-induced apoptosis, suggesting a possible therapeutic avenue for neurodegenerative diseases .

Data Summary Table

Biological Activity	Target	IC50 (μM)	Mechanism
Anticancer	Various cancer cell lines	0.029 - 0.147	Apoptosis induction, G2/M arrest
Neuropharmacological	Serotonin receptors	Not specified	Modulation of neurotransmitter systems

Scientific Research Applications

Neurological Disorders

Research indicates that compounds containing piperazine and benzothiazole moieties exhibit significant activity against various neurological targets. Specifically, derivatives of benzothiazole have been studied for their potential as:

• Antidepressants : The structural similarity to known antidepressants suggests that the compound may interact with serotonin or dopamine receptors.
• Anticonvulsants : Studies have shown that benzothiazole derivatives can modulate GABAergic activity, which is crucial for seizure control .

Cancer Therapy

Benzothiazole derivatives are recognized for their anticancer properties. The compound's ability to inhibit certain enzymes involved in tumor growth has been documented:

• Inhibition of Carbonic Anhydrases : Similar compounds have demonstrated selective inhibition of human carbonic anhydrase isoforms, which are implicated in tumor progression and metastasis. For instance, a related study reported a compound that selectively inhibited hCA VII with a KI value of 8.9 nM, suggesting that 2-(4-benzylpiperazin-1-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide may exhibit similar selectivity .

Antimicrobial Activity

Benzothiazole-containing compounds have been evaluated for their antimicrobial properties:

• Antibacterial and Antifungal Effects : Research has shown that benzothiazole derivatives possess activity against various bacterial strains and fungi. This suggests potential applications in developing new antibiotics .

Case Study 1: Anticonvulsant Evaluation

In a study evaluating the anticonvulsant properties of related benzothiazole derivatives, significant activity was observed. Compounds were tested using standard seizure models, demonstrating efficacy comparable to established anticonvulsants .

Case Study 2: Selective Inhibition of Carbonic Anhydrases

A detailed investigation into the crystal structures of related compounds revealed insights into their binding interactions with carbonic anhydrases. The study highlighted the importance of structural modifications in enhancing selectivity towards specific isoforms, which could guide the development of more effective inhibitors targeting cancer .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Features and Modifications

The compound’s uniqueness lies in its combination of a 4-benzylpiperazine group and a 6-methylbenzothiazole core. Below is a comparative analysis with structurally related analogs:

Compound Name	Key Structural Differences	Impact on Properties
2-[4-(4-Methoxyphenyl)piperazin-1-yl]-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide	Methoxyphenyl substituent on piperazine; tetrahydrobenzothiazole core	Reduced aromaticity in the benzothiazole ring may decrease binding affinity but improve solubility
2-[4-(4-Fluorophenyl)piperazin-1-yl]-N-(6-methylbenzothiazol-2-yl)acetamide	Fluorinated phenyl group on piperazine	Enhanced potency due to electronegativity and improved pharmacokinetics
N-(6-Ethoxy-1,3-benzothiazol-2-yl)-2-(4-methylpiperazin-1-yl)acetamide	Ethoxy substitution on benzothiazole; methylpiperazine	Ethoxy group may increase metabolic stability; methylpiperazine reduces steric hindrance
N-(1,3-Benzothiazol-2-yl)-2-(4-methylpiperazin-1-yl)acetamide (BZ-IV)	No benzyl or 6-methyl substitution on benzothiazole	Simplified structure with lower selectivity but easier synthesis

Key Research Findings and Data Tables

Table 1: Physicochemical Properties Comparison

Property	Target Compound	Fluorophenyl Analog	BZ-IV
Molecular Weight	407.5 g/mol	395.4 g/mol	291.3 g/mol
logP	3.2	3.5	2.1
Hydrogen Bond Acceptors	6	6	5
Polar Surface Area	78.5 Ų	75.8 Ų	52.3 Ų